Cas no 1018165-10-0 (6-chloro-2-methyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine)

6-chloro-2-methyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine structure
1018165-10-0 structure
Product Name:6-chloro-2-methyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine
CAS No:1018165-10-0
MF:C8H5ClF3N3
MW:235.593610525131
MDL:MFCD09834281
CID:3159356
PubChem ID:25248199
Update Time:2025-04-21

6-chloro-2-methyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-2-methyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine
    • 6-chloro-2-methyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine
    • DB-156111
    • TQB16510
    • STK352801
    • CS-0300725
    • 1018165-10-0
    • AKOS005168577
    • EN300-231851
    • SCHEMBL15016709
    • MFCD09834281
    • 6-chloro-2-methyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine
    • MDL: MFCD09834281
    • Inchi: 1S/C8H5ClF3N3/c1-15-3-4-5(8(10,11)12)2-6(9)13-7(4)14-15/h2-3H,1H3
    • InChI Key: XQLQKEWMWAZHFO-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C2=CN(C)N=C2N=1

Computed Properties

  • Exact Mass: 235.0124094Da
  • Monoisotopic Mass: 235.0124094Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 30.7Ų

6-chloro-2-methyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine Pricemore >>

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